Cas no 879862-14-3 (N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide
• CAS No: 879862-14-3
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 6400044
• PubChem ID: 7432583
• Update Time: 2025-05-20

N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 879862-14-3
• Z51053383
• EN300-26687322
• AKOS034416742
• N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide

• Inchi： 1S/C17H20N6O/c1-13-5-7-14(8-6-13)16-20-22-23(21-16)11-15(24)19-17(12-18)9-3-2-4-10-17/h5-8H,2-4,9-11H2,1H3,(H,19,24)
• InChI Key： JQDXVCFWGVGGBM-UHFFFAOYSA-N
• SMILES： O=C(CN1N=NC(C2C=CC(C)=CC=2)=N1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 324.16985928g/mol
• Monoisotopic Mass: 324.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.5Ų

Additional information on N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide

N-(1-Cyanocyclohexyl)-2-[5-(4-Methylphenyl)-2H-1,2,3,4-Tetrazol-2-yl]acetamide: A Comprehensive Overview

N-(1-Cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide (CAS No. 879862-14-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyanocyclohexyl group and a tetrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyanocyclohexyl group is a cyclic structure with a cyano (-CN) functional group attached to the cyclohexane ring. This group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature in drug design. The tetrazole moiety, on the other hand, is a five-membered ring containing four nitrogen atoms and one carbon atom. Tetrazoles are widely used in pharmaceuticals due to their ability to act as bioisosteres of carboxylic acids and their potential to modulate various biological targets.

In recent years, N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide has been studied for its potential as an inhibitor of specific enzymes and receptors. One of the key areas of research has been its activity as an inhibitor of angiotensin-converting enzyme (ACE). ACE inhibitors are widely used in the treatment of hypertension and heart failure due to their ability to reduce blood pressure and improve cardiac function. Studies have shown that this compound exhibits potent ACE inhibitory activity, making it a promising candidate for further development in this therapeutic area.

Beyond its potential as an ACE inhibitor, N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. The compound's ability to modulate these pathways has been explored in preclinical studies. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of N-(1-cyanocyclohexyl)-2-[5-(4-methylphenyl)-2H-1,2,3,4-tetrazol-2-yl]acetamide have also been evaluated. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is crucial for its potential use as an oral medication. Additionally, the compound shows low toxicity in preclinical models, further supporting its safety profile.

In terms of clinical development, N-(1-cyanocyclohexyl-2-[5-(4-methylphenyl-2H-1,2,tetrazol--2-y)acetamide (CAS No. 879862-14-3) has progressed through early-stage clinical trials. Phase I trials have confirmed its safety and tolerability in healthy volunteers at various dose levels. Phase II trials are currently underway to evaluate its efficacy in specific patient populations with hypertension and inflammatory conditions.

The structural versatility of N-(1-cyancyclohexyl-)2-[5-(4-methylphenyl-)2H-,1,,3,-tetrazol-y)-acetamide (CAS No. 879862-) also allows for further chemical modifications to optimize its pharmacological properties. Researchers are exploring derivatives with enhanced potency and selectivity for specific targets. For example, modifications to the cyanocyclohexyl group or the substitution patterns on the methylphenyl rings can lead to compounds with improved pharmacokinetic profiles or reduced side effects.

In conclusion, N-(1-cyancyclohexy-)l-)0-[5-(4-myelpheny-)0H-,0,,,-tetrazo-y)-acetamid (CAS No. 87986-) represents a promising compound with diverse therapeutic applications. Its unique structural features contribute to its biological activities as an ACE inhibitor and anti-inflammatory agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials and further preclinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used in the treatment of hypertension and inflammatory diseases.